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Compound of Interest

Compound Name: DANAIDON

Cat. No.: B1231971 Get Quote

An In-depth Technical Guide to the Chemical Compound Danaidone

This technical guide provides a comprehensive overview of Danaidone, a pyrrolizidine alkaloid

derivative primarily known for its role as a male sex pheromone in certain species of Danaine

butterflies. This document is intended for researchers, scientists, and professionals in the fields

of chemical ecology, entomology, and drug development.

Chemical Structure and Properties
Danaidone, with the IUPAC name 7-methyl-2,3-dihydropyrrolizin-1-one, is a naturally occurring

bicyclic compound.[1][2] Its core structure consists of a fused pyrrolizine ring system. The

molecular formula of Danaidone is C₈H₉NO.[1][2][3][4]

Physicochemical Data
The key physicochemical properties of Danaidone are summarized in the table below for easy

reference.
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Property Value Reference(s)

IUPAC Name
7-methyl-2,3-dihydropyrrolizin-

1-one
[1][2]

Alternate Name
2,3-Dihydro-7-methyl-1H-

pyrrolizin-1-one
[2][4]

CAS Number 6064-85-3 [1][2][4]

Molecular Formula C₈H₉NO [1][2][3][4]

Molecular Weight 135.16 g/mol [1][2][3]

Appearance Powder [1][3]

Type of Compound
Pyrrolizidine Alkaloid

Derivative
[1][3]

SMILES CC1=C2C(=O)CCN2C=C1 [1][2]

InChI

InChI=1S/C8H9NO/c1-6-2-4-9-

5-3-

7(10)8(6)9/h2,4H,3,5H2,1H3

[1][2]

InChI Key
ZWFLNXOPXJMZTJ-

UHFFFAOYSA-N
[1][2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1][3]

Biological Role and Biosynthesis
Danaidone is a significant semiochemical in the animal kingdom, functioning as a sex

pheromone for male butterflies of the Danainae subfamily, such as those in the Danaus and

Parantica genera.[2][5] It is a key component of the hairpencil secretions of these butterflies

and plays a crucial role in their courtship rituals by inducing acceptance postures in females.[1]

Biosynthetic Pathway
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Male danaine butterflies do not synthesize Danaidone de novo. Instead, they acquire its

precursors, pyrrolizidine alkaloids (PAs), from specific plants during their adult stage.[5][6] The

ingested PAs undergo metabolic conversion to produce Danaidone and other related

pheromonal compounds.[6][7]

The biosynthesis initiates with the cleavage of a pyrrolizidine alkaloid, such as lycopsamine, to

its constituent necine base, retronecine, and a necic acid.[7][8] The retronecine is then oxidized

to form the more volatile and active pheromonal compounds, including Danaidone and

hydroxydanaidal.[8]
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Biosynthesis of Danaidone from Pyrrolizidine Alkaloids.

Quantitative Data on Biosynthesis
The efficiency of Danaidone production in male butterflies is highly dependent on the specific

type of pyrrolizidine alkaloid ingested. Studies on the chestnut tiger butterfly, Parantica sita,

have quantified the amount of Danaidone produced from different PA precursors.
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Precursor Pyrrolizidine
Alkaloid(s)

Average Amount of
Danaidone Produced (µ
g/individual )

Reference

Intermedine (80%) and

Lycopsamine (20%)
25.7 [5]

Retronecine or Heliotrine 5.7 to 7.0 [5]

Monocrotaline or Retrorsine

(HCl salt)
< 0.5 (trace amounts) [5]

These findings indicate a strong selectivity in the enzymatic machinery responsible for the

conversion, with lycopsamine-type PAs being the most efficient precursors.[5]

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis and biological assays of

Danaidone require access to primary research articles. However, the general methodologies

can be outlined based on available information.

Chemical Synthesis
The synthesis of Danaidone has been reported in the chemical literature.[4] An early synthetic

route involved the addition of methylpyrrol to acrylonitrile, followed by an acidic cyclization step

to form the characteristic bicyclic ring system of Danaidone.[8] More recent and improved

synthetic methods have also been developed.[8]

Biosynthesis Quantification
The quantitative data presented in Section 3 were likely obtained through the following

experimental workflow:

Oral Administration of Precursors: Male butterflies are fed with controlled amounts of specific

pyrrolizidine alkaloids.

Incubation Period: A sufficient period is allowed for the metabolic conversion of the ingested

PAs into Danaidone.
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Extraction: The androconial organs (sex brands or hairpencils) are dissected and the

chemical compounds are extracted using an appropriate organic solvent.

Chemical Analysis: The extract is analyzed using techniques such as Gas Chromatography-

Mass Spectrometry (GC-MS) to identify and quantify the amount of Danaidone present.
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Workflow for Quantifying Danaidone Biosynthesis.
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Danaidone is a fascinating natural product with a well-defined chemical structure and a critical

biological role in the chemical communication of Danaine butterflies. Its biosynthesis from

plant-derived pyrrolizidine alkaloids is a remarkable example of chemical adaptation in insects.

Further research into the specific enzymatic pathways and the potential for synthetic analogues

could open new avenues in pest management and the study of insect behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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